Cas no 105265-64-3 (6-O-Tosyl-D-mannose)

• Product Name: 6-O-Tosyl-D-mannose
• CAS No: 105265-64-3
• MF: C₁₃H₁₈O₈S
• MW: 334.342223644257
• CID: 1060392
• Update Time: 2025-05-24

6-O-Tosyl-D-mannose Chemical and Physical Properties

Names and Identifiers

• 6-O-Tosyl-D-mannose
• [(3S,4S)-3,4,5,6-tetrahydroxyoxan-2-yl]methyl 4-methylbenzenesulfonate
• 6-O-TOSYL-D-MANNOSE,WHITE SOLID
• HESPERADIN
• D-Mannose 6-(4-methylbenzenesulfonate)

• Inchi： 1S/C13H18O8S/c1-8-2-4-9(5-3-8)22(19,20)21-7-11(16)13(18)12(17)10(15)6-14/h2-6,10-13,15-18H,7H2,1H3/t10-,11-,12-,13-/m1/s1
• InChI Key： NCJLNPUSKXXYSV-FDYHWXHSSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@H]([C@H]([C@@H]([C@@H](C=O)O)O)O)O

Computed Properties

• Exact Mass: 334.07200

Experimental Properties

• Density: 1.484±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• PSA: 141.90000
• LogP: -0.41900

Additional information on 6-O-Tosyl-D-mannose

Recent Advances in the Application of 6-O-Tosyl-D-mannose (CAS: 105265-64-3) in Chemical Biology and Pharmaceutical Research

The compound 6-O-Tosyl-D-mannose (CAS: 105265-64-3) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This synthetic derivative of D-mannose serves as a critical intermediate in the synthesis of complex carbohydrates, glycoconjugates, and other biologically active molecules. Its unique chemical properties, including the presence of a tosyl group at the 6-position, make it a valuable tool for selective functionalization and further derivatization in carbohydrate chemistry.

Recent studies have highlighted the role of 6-O-Tosyl-D-mannose in the development of novel glycosylation methodologies. Researchers have successfully employed this compound in the stereoselective synthesis of β-mannosidic linkages, which are notoriously challenging to construct due to the anomeric effect and steric hindrance. The tosyl group's leaving ability facilitates nucleophilic substitution reactions, enabling the formation of glycosidic bonds with high efficiency and selectivity. These advancements have significant implications for the synthesis of oligosaccharides and glycoproteins with potential therapeutic applications.

In the pharmaceutical domain, 6-O-Tosyl-D-mannose has been utilized as a key building block for the preparation of glycomimetics and glycan-based drugs. Glycomimetics, which mimic the structure and function of natural carbohydrates, have emerged as promising candidates for targeting various diseases, including cancer, infectious diseases, and inflammatory disorders. The ability to modify the 6-position of D-mannose with high precision allows researchers to tailor the pharmacokinetic and pharmacodynamic properties of these compounds, enhancing their therapeutic potential.

One notable application of 6-O-Tosyl-D-mannose is in the synthesis of mannose-containing glycodendrimers. These dendritic structures exhibit multivalent binding properties, making them effective inhibitors of pathogen adhesion and entry into host cells. Recent studies have demonstrated that glycodendrimers derived from 6-O-Tosyl-D-mannose can block the interaction between viral glycoproteins and host cell receptors, offering a potential strategy for antiviral therapy. This approach has been particularly explored in the context of HIV and influenza infections, where carbohydrate-protein interactions play a critical role in viral entry.

Furthermore, 6-O-Tosyl-D-mannose has been employed in the development of carbohydrate-based vaccines. The tosyl group's reactivity allows for the conjugation of mannose derivatives to carrier proteins or other immunogenic scaffolds, facilitating the generation of robust immune responses. Recent preclinical studies have shown that mannose-containing glycoconjugates can elicit protective immunity against bacterial pathogens, such as Streptococcus pneumoniae and Mycobacterium tuberculosis. These findings underscore the potential of 6-O-Tosyl-D-mannose as a versatile tool in vaccine design.

In addition to its applications in drug and vaccine development, 6-O-Tosyl-D-mannose has been used in chemical biology to probe carbohydrate-mediated biological processes. For instance, researchers have synthesized fluorescently labeled mannose derivatives from 6-O-Tosyl-D-mannose to visualize and track glycan dynamics in living cells. These tools have provided valuable insights into the roles of glycans in cell signaling, immune recognition, and pathogen-host interactions. The ability to introduce various functional groups at the 6-position has enabled the design of probes with tailored properties for specific biological applications.

Despite its widespread utility, the synthesis and handling of 6-O-Tosyl-D-mannose present certain challenges. The compound's sensitivity to moisture and the need for anhydrous conditions during reactions require careful experimental protocols. Recent advancements in protecting group strategies and reaction optimization have addressed some of these challenges, improving the yield and reproducibility of synthetic procedures involving this intermediate. Additionally, the development of greener and more sustainable synthetic routes for 6-O-Tosyl-D-mannose is an active area of research, aligning with the broader goals of green chemistry in pharmaceutical manufacturing.

Looking ahead, the continued exploration of 6-O-Tosyl-D-mannose and its derivatives is expected to yield further breakthroughs in chemical biology and drug discovery. Emerging areas of interest include the use of this compound in the synthesis of glycan arrays for high-throughput screening, the development of targeted drug delivery systems based on carbohydrate recognition, and the design of novel glycotherapeutic agents. As our understanding of glycoscience deepens, the versatility and utility of 6-O-Tosyl-D-mannose are likely to expand, solidifying its position as a cornerstone in carbohydrate chemistry and biomedical research.